Cas no 103-67-3 (N-Methylbenzylamine)

• Product Name: N-Methylbenzylamine
• CAS No: 103-67-3
• MF: C₈H₁₁N
• MW: 121.179641962051
• MDL: MFCD00008289
• CID: 35237
• PubChem ID: 7669
• Update Time: 2025-04-18

N-Methylbenzylamine Chemical and Physical Properties

Names and Identifiers

• N-Methylbenzylamine
• N-Benzylmethylamine, (N-Methylbenzylamine)
• N-Benzylmethylamine
• Benzyl(methyl)amine
• Benzylmethylamine
• N-Methyl-1-phenylmethanamine
• N-Methylbenzylae
• N-benzyl-N-methyl-amine
• NMBA
• N-Mehtylbenzylamine
• N-Methyl Benylamine
• N-methylbenzenemethanamine
• N-Methylbenzylamin
• N-Methy-N-benzylamine
• omega-Methylaminotoluene
• α-MethylaMinotoluene
• ω-Methylaminotoluene
• N-Benzyl-N-methylamine
• CL044
• NSC 8059
• BENZYL METHYLAMINE
• Methylbenzylamine
• Benzenemethanamine, N-methyl-
• Benzylamine, N-methyl-
• N-Methyl(phenyl)methanamine
• BENZYLAMINE, N-METHYL
• Benzyl-methyl-amine
• N-methyl-1-phenyl-methanamine
• N-Methylaminomethyl polystyrene
• N-methyl-N-(phenylmethyl)amine
• RIWRFSMVIUAEBX-UHFFFAOYSA-N
• methylbezylamine
• N-Methylbenzy
• (-)-methylbenzylamine
• N-methylbenzyl amine
• (+)-2-Methylbutylp-aminocinnamate
• Q23978278
• SDCCGMLS-0066901.P001
• N-methyl-N-benzylamine
• N-benzyl methylamine
• N-methyl benzyl amine
• Methyl(phenylmethyl)amine
• InChI=1/C8H11N/c1-9-7-8-5-3-2-4-6-8/h2-6,9H,7H2,1H
• AI3-26793
• MLS004773900
• UNII-7KN7F4X49E
• N-methyl-N-benzyl amine
• STR02536
• KBioGR_002247
• HNMeBzl
• W-108843
• KBio2_001842
• N-benzyl methyl amine
• N-(Phenylmethyl)methylamine
• SMR000112361
• N-methyl -benzylamine
• EINECS 203-133-4
• Benzylmethyl-d3-amine
• M0164
• N-methyl-benzylamine
• Spectrum_001362
• methyl benzylamine
• 103-67-3
• NSC-8059
• NCGC00166047-01
• methyl-benzyl amine
• AR1001
• EN300-18191
• Spectrum5_000347
• MFCD00008289
• N-methyl-benzenemethanamine
• Racemic methylbenzyl amine
• AKOS000119094
• NSC8059
• Methylbenzylamine, N-
• N-benzylmethanamine
• N-Benzylmethylamine, 97%
• KBio2_006978
• 7KN7F4X49E
• Spectrum4_001764
• SCHEMBL2271
• CHEMBL1338
• KBio2_004410
• NS00007234
• DTXSID9048439
• BRD-K44558320-003-01-7
• N-methyl-benzyl amine
• N-benzyl-methyl amine
• KBioSS_001842
• CS-W007426
• FT-0631560
• N-methyl benzylamine
• N-benzyl-methylamine
• F2190-0316
• benzyl-methylamine
• benzyl methyl amine
• EC 203-133-4
• HY-W007426
• Z57327124
• STL196319
• 203-133-4
• BENZYLAMINE, NMETHYL
• Benzenemethanamine, Nmethyl
• Benzylamine, N-methyl-(8CI)
• DTXCID9028413
• NMethyNbenzylamine
• NBenzylmethylamine
• N-benzyl methyl ammonium
• Benzylamine, Nmethyl (8CI)

• MDL： MFCD00008289
• Inchi： 1S/C8H11N/c1-9-7-8-5-3-2-4-6-8/h2-6,9H,7H2,1H3
• InChI Key： RIWRFSMVIUAEBX-UHFFFAOYSA-N
• SMILES： N(C)CC1C=CC=CC=1
• BRN： 606221

Computed Properties

• Exact Mass: 121.08900
• Monoisotopic Mass: 121.089149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 65
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 12
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Oil
• Density: 0.939 g/mL at 25 °C(lit.)
• Melting Point: -24 ºC
• Boiling Point: 186°C(lit.)
• Flash Point: Fahrenheit: 167 ° f < br / > Celsius: 75 ° C < br / >
• Refractive Index: n20/D 1.522(lit.)
• PH: 10 (10g/l, H2O, 20℃)
• Solubility: 65g/l
• Water Partition Coefficient: 65 g/L (20 ºC)
• Stability/Shelf Life: Stable, but may be air sensitive through reaction with carbon dioxide. Combustible. Incompatible with strong oxidizing agents, acids, acid chlorides, acid anhydrides, carbon dioxide.
• PSA: 12.03000
• LogP: 1.79690
• Solubility: Soluble in organic solvents.
• Sensitiveness: Air Sensitive

N-Methylbenzylamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314,H317,H334
• Warning Statement： P261,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2735 8/PG 2
• WGK Germany：1
• Hazard Category Code： 34-42/43
• Safety Instruction： S23-S26-S36/37/39-S45
• FLUKA BRAND F CODES：2-10
• Hazardous Material Identification：
• HazardClass：8 (6.1)
• PackingGroup：II
• TSCA：Yes
• Explosive Limit：1.4-7.7%(V)
• Storage Condition：Store at room temperature
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R22; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons